MANGANESE GLYCEROPHOSPHATE

Specification

• CAS No.: 1335-36-0
• Molecular Formula: C3H7MnO6P
• Molecular Weight: 225.00 g/mol
• IUPAC Name: manganese(2+);3-phosphonooxypropane-1,2-diolate
• Standard InChI: InChI=1S/C3H7O6P.Mn/c4-1-3(5)2-9-10(6,7)8;/h3H,1-2H2,(H2,6,7,8);/q-2;+2
• Standard InChI Key: VWDOEIKUBQNKFS-UHFFFAOYSA-N
• SMILES: C(C(COP(=O)(O)O)[O-])[O-].[Mn+2]
• Canonical SMILES: C(C(COP(=O)(O)O)[O-])[O-].[Mn+2]

Introduction

Chemical Properties and Structure

Manganese glycerophosphate exhibits a complex molecular structure characterized by the presence of manganese ions coordinated with glycerophosphate anions. The specific structural arrangement can vary based on the synthesis method and conditions employed during production. This structural variability influences its physical and chemical properties, including solubility, stability, and biological activity.

The compound's reactivity profile is largely influenced by the variable oxidation states of manganese (primarily Mn2+ and Mn3+), which enable it to participate in various redox processes. Environmental factors such as pH, temperature, and the presence of other ions in solution significantly impact its reactivity. For instance, interaction with hydroxide ions can lead to the formation of manganese hydroxides or other phosphate derivatives.

Key chemical properties include:

• Redox activity due to variable manganese oxidation states

• Moderate water solubility influenced by pH conditions

• Stability in dry form but susceptible to oxidation in solution

• Ability to form complexes with other biological molecules

• Participation in enzymatic reactions as a cofactor

These properties collectively determine the compound's behavior in biological systems and its effectiveness in various applications.

Synthesis Methods

Manganese glycerophosphate can be synthesized through several chemical methods, each with specific advantages depending on the intended application and desired purity level. The synthesis typically requires precise control of parameters such as temperature, pressure, and reactant concentrations to achieve optimal results.

Common Synthesis Approaches

The primary synthesis method involves the reaction of manganese salts with glycerophosphoric acid in an aqueous medium. This reaction is followed by purification processes such as crystallization to obtain the final product with the desired level of purity. Specifically, manganese chloride is often employed as the manganese source in this reaction.

The industrial production typically follows these general steps:

• Reaction of manganese chloride with glycerophosphoric acid under controlled conditions

• Filtration of the reaction mixture to separate the precipitated product

• Washing to remove impurities

• Drying under controlled conditions to obtain the final powder form

Varying the molar ratios of manganese salts to glycerol phosphate can lead to different structural forms of the resulting compound, which may be advantageous for specific applications.

Biological Activities and Mechanisms

Manganese glycerophosphate exerts its biological effects primarily through the release of manganese ions, which are essential cofactors for numerous enzymes involved in critical metabolic pathways.

Mechanism of Action

The mechanism of action for manganese glycerophosphate revolves around its role as both a source of essential manganese ions and as a participant in biochemical pathways. Upon administration, the compound dissociates to release manganese ions, which then:

• Act as cofactors for enzymes involved in glycolysis and oxidative phosphorylation

• Participate in antioxidant defense systems through manganese-dependent superoxide dismutase (MnSOD)

• Support enzymes essential for collagen synthesis and bone formation

• Contribute to carbohydrate and fat metabolism

Research indicates that manganese ions influence multiple metabolic pathways by acting as cofactors for enzymes involved in energy production and cellular defense mechanisms.

Enzymatic Involvement

Manganese from this compound plays crucial roles in the following enzymatic systems:

• Manganese-dependent superoxide dismutase (MnSOD) - a key antioxidant enzyme

• Prolyl hydroxylase - essential for collagen stability

• Glycosyltransferases - involved in glycoprotein and glycolipid synthesis

• Arginase - important in the urea cycle

• Enzymes involved in the tricarboxylic acid cycle

This enzymatic involvement explains the compound's wide-ranging effects on metabolism, antioxidant defense, and structural protein synthesis.

Applications

Manganese glycerophosphate has diverse applications spanning multiple fields, from nutritional supplementation to industrial processes.

Medical and Nutritional Applications

As a dietary supplement, manganese glycerophosphate serves as an excellent source of bioavailable manganese for addressing deficiencies. It is preferred in nutritional applications due to its enhanced bioavailability compared to other manganese compounds such as manganese sulfate or manganese citrate.

The compound has been investigated for potential therapeutic applications in:

• Osteoporosis treatment - research suggests improvements in bone mineral density when combined with calcium supplementation

• Metabolic disorders - supporting enzymes involved in carbohydrate and fat metabolism

• Antioxidant therapy - leveraging its role in supporting MnSOD activity

• Nutritional support for conditions with increased manganese requirements

Industrial Applications

In industrial settings, manganese glycerophosphate finds application in:

• Production of specialized catalysts for organic synthesis

• Development of precursors for thin film deposition

• Manufacturing of certain pharmaceutical formulations

• Agricultural products designed to address manganese deficiencies in soil

Research Findings

Antioxidant Properties

In vitro studies have demonstrated that manganese glycerophosphate exhibits significant antioxidant properties. These studies indicate that the compound can influence cellular signaling pathways related to oxidative stress, potentially offering protective effects against cellular damage.

The antioxidant activity is primarily attributed to its role in supporting manganese-dependent superoxide dismutase (MnSOD), which catalyzes the conversion of superoxide radicals to hydrogen peroxide and oxygen, thereby protecting cells from oxidative damage.

Bone Health

Research has indicated potential benefits of manganese glycerophosphate in bone health maintenance and osteoporosis treatment. Studies exploring the effects of this compound on bone density in postmenopausal women suggest potential improvements in bone mineral density when combined with calcium supplementation.

This effect is likely mediated through manganese's role in:

• Collagen synthesis and cross-linking

• Activation of enzymes involved in bone matrix formation

• Potential influence on osteoblast and osteoclast activity

• Support of glycosaminoglycan synthesis in bone tissue

Comparison with Other Manganese Compounds

Manganese glycerophosphate can be compared with other manganese compounds used in similar applications to understand its relative advantages and limitations.

Compound	Key Features	Primary Applications	Relative Bioavailability
Manganese Glycerophosphate	Enhanced bioavailability, water-soluble	Nutritional supplements, pharmaceutical formulations	High
Manganese Gluconate	Good stability, moderate bioavailability	Dietary supplements	Moderate
Manganese Sulfate	Cost-effective, high manganese content	Agricultural fertilizers, industrial processes	Low
Manganese Citrate	Good solubility, moderate absorption	Nutritional supplements	Moderate-High
Manganese Aspartate	High bioavailability, used in clinical settings	Nutritional supplements	High
Manganese Pidolate	Effective for neurological health	Dietary supplements	Moderate-High

Manganese glycerophosphate stands out due to its enhanced bioavailability, making it a preferred choice in nutritional and medical applications compared to compounds like manganese sulfate. Its superior solubility and absorption characteristics in the human body make it particularly valuable for therapeutic and supplemental uses where efficient manganese delivery is essential.

Future Research Directions

Current knowledge about manganese glycerophosphate points to several promising research directions:

• Further clinical trials investigating its efficacy in osteoporosis treatment, particularly in combination with other bone-supporting nutrients

• Deeper exploration of its antioxidant mechanisms and potential applications in conditions characterized by oxidative stress

• Investigation of optimal dosage forms and delivery systems to maximize bioavailability

• Studies on long-term safety profiles and potential interactions with medications

• Exploration of novel industrial applications leveraging its chemical properties

Advancements in these areas will likely expand the therapeutic potential and practical applications of manganese glycerophosphate in the coming years.